Cas no 25244-91-1 (3-Butyrylphenothiazine)
3-Butyrylphenothiazine structure
Product Name:3-Butyrylphenothiazine
CAS No:25244-91-1
MF:C16H15NOS
MW:269.361402750015
CID:291317
PubChem ID:91352
Update Time:2025-04-19
3-Butyrylphenothiazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(10H-Phenothiazin-2-yl)butan-1-one
- EINECS 246-755-1
- AKOS030255160
- SCHEMBL11378850
- DTXSID40179901
- 25244-91-1
- NS00027840
- 3-Butyrylphenothiazine
-
- Inchi: 1S/C16H15NOS/c1-2-5-14(18)11-8-9-16-13(10-11)17-12-6-3-4-7-15(12)19-16/h3-4,6-10,17H,2,5H2,1H3
- InChI Key: NUWCYIDJOKYQFA-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2NC2C=C(C=CC1=2)C(CCC)=O
Computed Properties
- Exact Mass: 269.08755
- Monoisotopic Mass: 269.087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.191
- Boiling Point: 470.8°Cat760mmHg
- Flash Point: 238.5°C
- Refractive Index: 1.625
- PSA: 29.1
3-Butyrylphenothiazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B810520-25mg |
3-Butyrylphenothiazine |
25244-91-1 | 25mg |
$ 104.00 | 2023-04-18 | ||
| TRC | B810520-50mg |
3-Butyrylphenothiazine |
25244-91-1 | 50mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B810520-100mg |
3-Butyrylphenothiazine |
25244-91-1 | 100mg |
$ 339.00 | 2023-04-18 | ||
| TRC | B810520-250mg |
3-Butyrylphenothiazine |
25244-91-1 | 250mg |
$ 804.00 | 2023-04-18 | ||
| TRC | B810520-500mg |
3-Butyrylphenothiazine |
25244-91-1 | 500mg |
$ 1395.00 | 2023-04-18 |
3-Butyrylphenothiazine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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